Cas no 2171715-34-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-iodophenyl)carbamoylpropanoic acid)
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-iodophenyl)carbamoylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-iodophenyl)carbamoylpropanoic acid
- 2171715-34-5
- EN300-1528214
- 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-fluoro-4-iodophenyl)carbamoyl]propanoic acid
-
- Inchi: 1S/C25H20FIN2O5/c26-20-11-14(27)9-10-21(20)28-24(32)22(12-23(30)31)29-25(33)34-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,22H,12-13H2,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: UKKWSVPWCCQYAA-UHFFFAOYSA-N
- SMILES: IC1C=CC(=C(C=1)F)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 574.04010g/mol
- Monoisotopic Mass: 574.04010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 733
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-iodophenyl)carbamoylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1528214-0.05g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-fluoro-4-iodophenyl)carbamoyl]propanoic acid |
2171715-34-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1528214-0.1g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-fluoro-4-iodophenyl)carbamoyl]propanoic acid |
2171715-34-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1528214-0.25g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-fluoro-4-iodophenyl)carbamoyl]propanoic acid |
2171715-34-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1528214-0.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-fluoro-4-iodophenyl)carbamoyl]propanoic acid |
2171715-34-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1528214-1.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-fluoro-4-iodophenyl)carbamoyl]propanoic acid |
2171715-34-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1528214-2.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-fluoro-4-iodophenyl)carbamoyl]propanoic acid |
2171715-34-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1528214-5.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-fluoro-4-iodophenyl)carbamoyl]propanoic acid |
2171715-34-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1528214-10.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-fluoro-4-iodophenyl)carbamoyl]propanoic acid |
2171715-34-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1528214-50mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-fluoro-4-iodophenyl)carbamoyl]propanoic acid |
2171715-34-5 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1528214-100mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-fluoro-4-iodophenyl)carbamoyl]propanoic acid |
2171715-34-5 | 100mg |
$2963.0 | 2023-09-26 |
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-iodophenyl)carbamoylpropanoic acid Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-iodophenyl)carbamoylpropanoic acid
Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-iodophenyl)carbamoylpropanoic acid (CAS No. 2171715-34-5)
In the realm of pharmaceutical intermediates and peptide synthesis, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-iodophenyl)carbamoylpropanoic acid (CAS No. 2171715-34-5) stands out as a highly specialized compound. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in modern drug discovery and bioconjugation. Its unique structure, featuring both fluorenylmethyloxycarbonyl (Fmoc) and 2-fluoro-4-iodophenyl moieties, makes it invaluable for constructing complex peptides and targeted therapeutics.
The growing interest in Fmoc-based protecting groups and iodoaryl-functionalized amino acids has surged due to their applications in click chemistry and radiopharmaceuticals. Researchers frequently search for "Fmoc-amino acid synthesis" or "iodophenyl derivatives in drug development," highlighting the relevance of CAS No. 2171715-34-5. This compound’s fluorine and iodine atoms enable precise modifications, aligning with trends in PET imaging probes and targeted cancer therapies.
From a synthetic perspective, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-iodophenyl)carbamoylpropanoic acid is synthesized via solid-phase peptide synthesis (SPPS) methodologies. The Fmoc group ensures orthogonal deprotection, while the 2-fluoro-4-iodophenyl segment facilitates cross-coupling reactions like Suzuki-Miyaura or Sonogashira. Such versatility answers common queries like "how to incorporate halogens into peptides" or "Fmoc deprotection conditions."
Beyond peptide chemistry, this compound’s iodine atom is critical for radiolabeling, a hot topic in theranostics. With rising searches for "radioisotope-labeled biomolecules," CAS No. 2171715-34-5 offers a scaffold for developing diagnostic tracers. Its fluoro substituent further enhances metabolic stability, addressing concerns about "improving peptide half-life."
Quality and purity are paramount for 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-iodophenyl)carbamoylpropanoic acid, as impurities can derail peptide elongation. Analytical techniques like HPLC and mass spectrometry are essential, reflecting searches for "peptide purity analysis." Suppliers emphasizing ≥95% purity and low heavy-metal content cater to labs focused on GMP-compliant synthesis.
In conclusion, CAS No. 2171715-34-5 bridges organic chemistry and biomedical innovation. Its dual functionality—Fmoc protection and halogenated aryl group—resonates with trends in precision medicine and molecular imaging. As demand grows for "custom peptide modifiers" and "bioorthogonal chemistry tools," this compound remains a cornerstone for cutting-edge research.
2171715-34-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-iodophenyl)carbamoylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)